Cas no 143782-20-1 (4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile)

4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile is a specialized organic compound featuring a unique imidazolidinyl-dione core substituted with a trifluoromethylbenzonitrile group. Its structural attributes, including the electron-withdrawing trifluoromethyl and nitrile functionalities, contribute to its utility in pharmaceutical and agrochemical research. The compound's rigid heterocyclic framework enhances stability, while the polar groups improve solubility in organic solvents, facilitating synthetic applications. It serves as a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The presence of the trifluoromethyl group further enhances metabolic resistance, making it a promising candidate for medicinal chemistry studies.

4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile structure

143782-20-1 structure

Product Name:4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile

CAS No:143782-20-1

MF:C₁₃H₁₀F₃N₃O₂

MW:297.2326130867

MDL:MFCD19689673

CID:1083037

PubChem ID:11162285

Update Time:2025-06-07

4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile
- 4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)-2-trifluoromethylbenzonitrile
- RU 56279
- CS-0006968
- 143782-20-1
- GLXC-04032
- DB-241395
- Benzonitrile, 4-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)-
- SCHEMBL629858
- D82293
- 4-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)-benzonitrile
- 4-(4,4-Dimethyl-2,5-dioxo-imidazolidin-1-yl)-2-triflouromethyl-benzonitrile
- BCP20553
- cyano-nilutamide
- RU56279
- Cyanonilutamide
- 4-(4,4-Dimethyl-2,5-dioxo-imidazolidin-1-yl)-2-trifluoromethyl-benzonitrile
- BS-15392
- UNII-6PAG4TC385
- CHEMBL146858
- A909682
- MFCD19689673
- 4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-trifluoromethyl-benzonitrile
- RU-56279
- AKOS022179298
- 4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile
- 4-(4,4-dimethyl 2,5-dioxo 1-imidazolidinyl) 2-(trifluoromethyl) benzonitrile
- DTXSID901143349
- 4-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)-benzonitril
- 4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)-2-trifluoromethylbenzonitrile; RU 56279
- 6PAG4TC385
- BDBM50135908
- AMY39161
- MDL： MFCD19689673
- Inchi： 1S/C13H10F3N3O2/c1-12(2)10(20)19(11(21)18-12)8-4-3-7(6-17)9(5-8)13(14,15)16/h3-5H,1-2H3,(H,18,21)
- InChI Key： CYCKLVAQENOQPG-UHFFFAOYSA-N
- SMILES： FC(C1=C(C#N)C=CC(=C1)N1C(NC(C)(C)C1=O)=O)(F)F

Computed Properties

Exact Mass: 297.0726
Monoisotopic Mass: 297.07251106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 73.2Å²

Experimental Properties

Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.042 g/l) (25 º C),
PSA: 73.2

4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile Security Information

Storage Condition：Sealed in dry,2-8°C

4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AE724-50mg	4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile	143782-20-1	95+%	50mg	285.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AE724-250mg	4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile	143782-20-1	95+%	250mg	1080CNY	2021-05-07
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Chemenu	CM133156-250mg	4-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile	143782-20-1	95%	250mg	$94	2023-03-06
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abcr	AB547906-250 mg	4-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)-2-trifluoromethylbenzonitrile; .	143782-20-1		250MG	€191.40	2022-07-28
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TRC	D143780-100mg	4-(4,4-Dimethyl-2,5-dioxo-1-imidazolidinyl)-2-(trifluoromethyl)benzonitrile	143782-20-1		100mg	$ 437.00	2023-09-08
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